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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2,3-
dichloro-2-butene. Due to the limited specific toxicological data for this compound, this guide

also includes information on related dichlorobutene isomers and general safety protocols for

handling chlorinated hydrocarbons.

Chemical Identification and Isomers
2,3-Dichloro-2-butene is a chlorinated alkene with the molecular formula C₄H₆Cl₂. It exists as

two geometric isomers: (E)-2,3-dichloro-2-butene (trans) and (Z)-2,3-dichloro-2-butene (cis).

It is important to distinguish between these isomers as their physical and chemical properties

can differ.

Below is a diagram illustrating the isomeric relationship of 2,3-dichloro-2-butene.
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Isomers of 2,3-Dichloro-2-butene

2,3-Dichloro-2-butene

(Z)-2,3-dichloro-2-butene
(cis)

CAS: 1587-26-4

(E)-2,3-dichloro-2-butene
(trans)

CAS: 1587-29-7

Geometric Isomers

Click to download full resolution via product page

Isomers of 2,3-dichloro-2-butene

Physical and Chemical Properties
The following table summarizes the available physical and chemical properties for the isomers

of 2,3-dichloro-2-butene. Data for related dichlorobutene isomers are also included for

comparison where specific data for 2,3-dichloro-2-butene is unavailable.
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Property
(E)-2,3-dichloro-2-
butene

(Z)-2,3-dichloro-2-
butene

1,3-Dichloro-2-
butene

CAS Number 1587-29-7 1587-26-4 926-57-8

Molecular Formula C₄H₆Cl₂ C₄H₆Cl₂ C₄H₆Cl₂

Molecular Weight ~125 g/mol ~125 g/mol ~125 g/mol

Appearance

Colorless liquid with a

sharp, pungent odor.

[1]

Colorless liquid
Clear to straw-colored

liquid

Boiling Point
97 - 99 °C (at 680

mmHg)

118.18 °C (rough

estimate)
Not available

Melting Point -27.02 °C (estimate) -27.02 °C (estimate) Not available

Density 1.1416 g/cm³ 1.1618 g/cm³ Not available

Flash Point Not available Not available 27 °C

Solubility Insoluble in water. Not available Low water solubility.

Hazard Identification and Classification
Specific GHS classification for (E)- and (Z)-2,3-dichloro-2-butene is not readily available.

However, based on data for related chlorinated hydrocarbons, such as 1,3-dichloro-2-butene, it

should be handled as a hazardous substance.

Potential Hazards:

Flammability: Dichlorobutene isomers are generally flammable liquids and can form

explosive vapor-air mixtures.

Acute Toxicity: Likely to be toxic if swallowed or inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation, and potentially severe burns upon

prolonged contact.
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Eye Damage/Irritation: Vapors and direct contact are likely to cause serious eye irritation or

damage.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2,3-dichloro-2-butene are

not publicly available. However, the following are general methodologies for key toxicological

endpoints relevant to this class of chemical.

a) Acute Inhalation Toxicity Study (General Procedure):

This type of study is typically conducted according to OECD Guideline 403 or EPA Health

Effects Test Guidelines OPPTS 870.1300.

Test System: Young adult rats of a standard laboratory strain are commonly used.

Exposure: Animals are exposed to the test substance as a vapor or aerosol in a whole-body

or nose-only inhalation chamber for a defined period, typically 4 hours.

Concentrations: At least three concentrations are tested to determine a dose-response

relationship and to calculate an LC50 (median lethal concentration).

Observations: Animals are observed for clinical signs of toxicity during and after exposure for

at least 14 days. Body weight is monitored, and a gross necropsy is performed on all animals

at the end of the study.

b) Acute Dermal Irritation/Corrosion Study (General Procedure):

This is generally performed following OECD Guideline 404.

Test System: Albino rabbits are the traditional model.

Application: A small amount of the test substance is applied to a shaved patch of skin and

covered with a gauze patch.

Exposure Duration: The exposure period is typically 4 hours.
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Observations: The skin is evaluated for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours). The reversibility of skin

reactions is also observed.

Safe Handling and Storage
Engineering Controls:

Work with 2,3-dichloro-2-butene should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.

Respiratory Protection: If working outside a fume hood or if vapor concentrations are high,

use a NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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The following diagram outlines a general workflow for responding to a chemical spill, which is

applicable to 2,3-dichloro-2-butene.

Chemical Spill Emergency Response Workflow

Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Emergency Services

Don Appropriate PPE

Contain the Spill
(use absorbent material)

Clean Up Spill

Decontaminate Area and Equipment

Dispose of Waste Properly

Incident Reported and Documented
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Chemical Spill Emergency Response Workflow

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back. Combustion may produce toxic gases such as hydrogen chloride.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
Dispose of 2,3-dichloro-2-butene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow it to enter drains or

waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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